2-Chloro-N-[[2-(dimethylamino)pyrimidin-5-yl]methyl]-N-methylpropanamide

• IUPAC Name: 2-chloro-N-[[2-(dimethylamino)pyrimidin-5-yl]methyl]-N-methylpropanamide
• InChI: InChI=1S/C11H17ClN4O/c1-8(12)10(17)16(4)7-9-5-13-11(14-6-9)15(2)3/h5-6,8H,7H2,1-4H3
• InChI Key: NHCQNAOTWYWJCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1=CN=C(N=C1)N(C)C)Cl
• Molecular Formula: C11H17ClN4O
• Molecular Weight: 256.73 g/mol
• CAS No.: 2411289-25-1

Description

The compound “2-Chloro-N-[[2-(dimethylamino)pyrimidin-5-yl]methyl]-N-methylpropanamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a dimethylamino group. The pyrimidine ring is a common structure in many natural products and synthetic drugs with various biological activities.

Synthesis Analysis

The synthesis of such compounds often involves the use of organolithium reagents. For example, 2,4-Dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine were prepared using organolithium reagents. Nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The pyrimidine ring is a key feature, and the compound also contains a dimethylamino group. The exact structure would need to be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The pyrimidine ring is highly electron-deficient, making it susceptible to nucleophilic aromatic substitution (SNAr) reactions. The dimethylamino group can also participate in various reactions, such as condensation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the dimethylamino group could make the compound basic, and the chloro group could make it more reactive. The compound’s solubility, melting point, and other properties would need to be determined experimentally.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential uses as a drug. Given the wide range of activities exhibited by pyrimidine derivatives, this compound could have potential applications in various areas of medicine. Additionally, further studies could explore the synthesis of this compound and related structures, with the aim of improving their properties or discovering new activities.